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Introduction

19-O-Acetylchaetoglobosin A is a cytochalasan alkaloid, a class of mycotoxins produced by
various fungi, including those of the genus Chaetomium.[1] This compound, a derivative of
chaetoglobosin A, has garnered interest in the scientific community due to its biological
activities, which include phytotoxic and cytotoxic effects.[2][3] Its complex structure
necessitates detailed analytical techniques for accurate identification and characterization. This
application note provides a comprehensive overview of the Nuclear Magnetic Resonance
(NMR) and High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) data for
19-O-Acetylchaetoglobosin A, along with detailed protocols for data acquisition and a

summary of the pertinent biosynthetic signaling pathway.

Data Presentation

The following tables summarize the key NMR and mass spectrometry data for 19-O-
Acetylchaetoglobosin A.
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Table 1: *H NMR Data for 19-O-Acetylchaetoglobosin A (700 MHz, CDCIs)
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Chemical Shift (3)

Position Multiplicity J (Hz)
Ppm

11 1.25 d 7.31

12 1.30 S

15a 2.05 dt 13.77, 10.97

15b 2.27 m

16 2.46 m

16’ 1.02 d 6.88

17 5.71 dd 9.03, 1.29

18' 1.47 d 1.29

19 5.93 S

21 6.09 ddd 15.17,9.79, 1.29

22 6.39 br d 16.78

22' 7.58 d 16.78

25 2.20 S

3 3.80 dt 7.21, 3.50

4 2.93 m

5 1.86 m

7 2.80 d 5.16

8 2.15 dd 9.68, 4.95

10a 2.67 dd 14.63, 7.74

10b 291 m

2' 7.01 d 2.15

4 7.50 d 7.74

5' 7.15 dd 6.88, 7.31
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6' 7.21 dd 6.88, 8.17
7 7.37 d 8.17
NH-1' 8.20 brs

NH-2 5.74 S

Data sourced from ResearchGate.[4]

Table 2: 13C NMR Data for 19-O-Acetylchaetoglobosin A (176 MHz, CDCIs)
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Position Chemical Shift (6) ppm
1 173.3
3 52.4
4 47.4
5 36.3
6 57.9
7 62.3
8 48.6
9 63.2
10 34.1
11 13.5
12 19.9
13 128.3
14 133.4
15 41.5
16 32.2
16’ 20.81
17 142.6
18 127.9
18’ 11.7
19 83.3
20 195.0
21 133.2
22 134.8
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23 196.8
24 170.1
25 20.84
2 123.5
3 110.2
3a’ 127.0
4' 118.3
5' 122.6
6' 120.1
7 111.7
7a’' 136.3

Data sourced from ResearchGate.[4]

Table 3: Mass Spectrometry Data for 19-O-Acetylchaetoglobosin A

lon Observed m/z
[M+H]* 571.22
[M+H-AcOH]* 511.22
[M-H]~ 569.15
[M-H+HCOOH]- 615.12

Data sourced from ResearchGate.[4]

Table 4: High-Resolution Mass Spectrometry (HR-ESI-MS) Data
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lon Calculated m/z Observed m/z Formula

[M+H]* 571.2803 571.2803 C34H39N206

Data sourced from ResearchGate.[4]

Experimental Protocols
NMR Spectroscopy

Objective: To acquire high-resolution *H and 3C NMR spectra for structural elucidation.
Instrumentation: 700 MHz NMR Spectrometer equipped with a cryoprobe.

Sample Preparation:

o Weigh approximately 1-5 mg of purified 19-O-Acetylchaetoglobosin A.

o Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCls) containing
0.03% tetramethylsilane (TMS) as an internal standard.

e Transfer the solution to a 5 mm NMR tube.

H NMR Acquisition Parameters:

Pulse Sequence: zg30 (Bruker) or equivalent

Temperature: 298 K

Spectral Width: 16 ppm

Acquisition Time: 2.0 s

Relaxation Delay (d1): 1.0 s

Number of Scans: 16

13C NMR Acquisition Parameters:
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e Pulse Sequence: zgpg30 (Bruker) or equivalent with proton decoupling

e Temperature: 298 K

e Spectral Width: 240 ppm

e Acquisition Time: 1.0 s

o Relaxation Delay (d1): 2.0 s

e Number of Scans: 1024

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

Phase correct the spectra manually.

Perform baseline correction.

Reference the spectra to the internal standard (TMS at 0.00 ppm for *H and 3C).

Integrate the signals in the *H spectrum and pick peaks for both *H and 13C spectra.

High-Resolution Electrospray lonization Mass
Spectrometry (HR-ESI-MS)

Objective: To determine the accurate mass and elemental composition of the compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an
electrospray ionization source.

Sample Preparation:

» Prepare a stock solution of 19-O-Acetylchaetoglobosin A at a concentration of 1 mg/mL in
methanol.
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 Dilute the stock solution to a final concentration of 1-10 pg/mL with a suitable solvent system
(e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

Acquisition Parameters (Positive lon Mode):

lonization Mode: Electrospray lonization (ESI), Positive

e Capillary Voltage: 3.5 - 4.5 kV

e Drying Gas (N2): Flow rate of 8-12 L/min

e Gas Temperature: 300-350 °C

e Nebulizer Pressure: 30-45 psi

e Mass Range: m/z 100-1000

o Data Acquisition: Centroid mode

Data Analysis:

Process the raw data using the instrument's software.
« |dentify the protonated molecular ion peak [M+H]*.

o Calculate the elemental composition based on the accurate mass measurement. The
software should provide a list of possible elemental compositions within a specified mass
tolerance (typically <5 ppm).

o Compare the isotopic pattern of the measured ion with the theoretical pattern for the
proposed formula to confirm the elemental composition.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation
of 19-O-Acetylchaetoglobosin A.
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Caption: Workflow for the characterization of 19-O-Acetylchaetoglobosin A.
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Signaling Pathway for Chaetoglobosin Biosynthesis

The biosynthesis of chaetoglobosins, such as chaetoglobosin A, in fungi like Chaetomium
globosum is regulated by complex signaling pathways. The Ga-cAMP/PKA pathway is known
to be a positive regulator of this process.
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Caption: Ga-cAMP/PKA signaling pathway regulating chaetoglobosin A biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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